N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-methoxy-2-naphthamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C16H15N3O2S2/c1-3-22-16-19-18-15(23-16)17-14(20)12-8-10-6-4-5-7-11(10)9-13(12)21-2/h4-9H,3H2,1-2H3,(H,17,18,20)
• InChI Key: KYMYRAKJXRJGTK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC3=CC=CC=C3C=C2OC
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiadiazole ring and the attachment of the ethylthio and naphthamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a complex arrangement of rings and functional groups. The thiadiazole ring and the naphthamide group are likely key structural components.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The thiadiazole ring, for example, might participate in reactions with electrophiles or nucleophiles. The ethylthio group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the thiadiazole ring and the naphthamide group could influence the compound’s solubility, stability, and reactivity.

Scientific Research Applications

Electronic Nose (EN) Technology

• Application : Researchers have explored using N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-3-methoxy-2-naphthamide as a potential odorant in ENs. These devices find applications in:
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Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. Compounds containing thiadiazole rings have been studied for various biological activities, but the specific effects would depend on the overall structure of the compound.

Future Directions

The study of complex organic compounds like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential uses of this compound.